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Compound of Interest

Compound Name: Methyl 2-(2-nitrophenyl)acetate

Cat. No.: B1268029

Essential Safety and Handling Guide for Methyl
2-(2-nitrophenyl)acetate
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
Methyl 2-(2-nitrophenyl)acetate (CAS No: 30095-98-8). Adherence to these procedures is
essential for ensuring laboratory safety and minimizing risk.

Hazard Identification and Personal Protective
Equipment (PPE)

Methyl 2-(2-nitrophenyl)acetate is classified as a hazardous substance. It is harmful if
swallowed, in contact with skin, or inhaled, and causes skin and eye irritation.[1] The following
personal protective equipment is mandatory when handling this chemical.

Table 1: Personal Protective Equipment (PPE) Requirements
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Protection Type

Specification

Rationale

Eye Protection

Chemical splash goggles that
meet ANSI Z.87.1 standard.[2]
A face shield should be worn
over safety glasses if there is a

risk of splashing or explosion.

[2]

To prevent eye irritation or
serious eye damage from

splashes.[1]

Hand Protection

Chemical-resistant gloves
(e.g., disposable nitrile gloves)
inspected before each use.[2]
[3] Consult the glove
manufacturer's chemical
resistance guide for specific

breakthrough times.

To prevent skin irritation and
absorption. The substance is

harmful in contact with skin.[1]

Respiratory Protection

Use in a well-ventilated area,
preferably within a chemical
fume hood.[4][5] If ventilation
is inadequate and exposure
limits may be exceeded, a
NIOSH/MSHA approved

respirator is required.[4]

To prevent respiratory tract
irritation as the substance is
harmful if inhaled.[1]

Body Protection

A laboratory coat must be worn
and buttoned to cover as much
skin as possible.[2] Wear long
pants and closed-toe, closed-

heel shoes.[2]

To protect the skin from
accidental contact and

contamination.

Operational Plan: Step-by-Step Handling

Procedures

1. Preparation and Engineering Controls:

e Ensure a certified chemical fume hood is operational.
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» Verify that an eyewash station and safety shower are accessible and unobstructed.[4]
e Prepare all necessary equipment and reagents before handling the chemical.

o Ensure proper labeling of all containers.

2. Handling the Chemical:

e Don all required PPE as specified in Table 1.

e Conduct all manipulations of Methyl 2-(2-nitrophenyl)acetate within a chemical fume hood
to minimize inhalation exposure.[4]

» Avoid breathing dust, vapor, mist, or gas.[4]
e Avoid contact with skin and eyes.[4]

o Use spark-proof tools and avoid sources of ignition if the substance is handled in a
flammable solvent.[6]

 After handling, wash hands thoroughly with soap and water.[3]

3. Storage:

e Store in a cool, dry, and well-ventilated place.[4][7]

o Keep the container tightly closed to prevent contamination and reaction with moisture.[4]

o Store away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[6]

Emergency Procedures

Table 2: First-Aid Measures
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Exposure Route

First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, provide oxygen. If not breathing, give
artificial respiration. Seek immediate medical

attention.[4]

Skin Contact

Immediately flush the skin with plenty of water
for at least 15 minutes while removing
contaminated clothing and shoes. Seek medical

attention.[4]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[4][8]

Ingestion

Do NOT induce vomiting. Wash mouth out with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical
attention.[4][9]

In Case of a Spill:

Disposal Plan

Clean the spill area thoroughly.

Evacuate the area and eliminate all ignition sources.[6]
Wear appropriate PPE, including respiratory protection.
Absorb the spill with an inert material (e.g., vermiculite, sand, or earth).[4]

Collect the absorbed material into a suitable, labeled container for disposal.[4]

All waste containing Methyl 2-(2-nitrophenyl)acetate must be treated as hazardous waste.
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1. Waste Collection:

e Collect all waste, including contaminated PPE and spill cleanup materials, in a designated
and clearly labeled hazardous waste container.

e Do not mix with other incompatible waste streams.
2. Disposal Procedure:
» Dispose of the hazardous waste through a licensed disposal company.[3]

» Follow all local, state, and federal regulations for hazardous waste disposal.

Decontaminate or dispose of empty containers as hazardous waste.

Workflow for Safe Handling of Methyl 2-(2-
nitrophenyl)acetate
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Safe Handling Workflow for Methyl 2-(2-nitrophenyl)acetate

Preparation

Verify Fume Hood, Eyewash, and Safety Shower Functionality

;

Don Required PPE:
Goggles, Gloves, Lab Coat

Handline

Conduct all work within a
Chemical Fume Hood

~~Potential Hazard

~

Avoid Inhalation, Skin, and Eye Contact Spill or Exposure Occurs

Post-Handling

Follow First-Aid and Spill
Cleanup Procedures

Store in a Cool, Dry, Well-Ventilated Area

;

Dispose of Waste in Labeled
Hazardous Waste Container

Click to download full resolution via product page

Caption: Workflow for the safe handling of Methyl 2-(2-nitrophenyl)acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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